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Compound of Interest

Compound Name: 2-Aminophenylboronic acid

Cat. No.: B151050 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for chemical reagents is paramount. This guide provides a

comprehensive overview of the safety precautions for 2-aminophenylboronic acid, a versatile

building block in organic synthesis.

Hazard Identification and Classification
2-Aminophenylboronic acid and its hydrochloride salt are classified as hazardous materials.

The primary hazards are skin, eye, and respiratory tract irritation.[1][2] Ingestion may also be

harmful.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H302: Harmful if swallowed.

Signal Word: Warning[3]

Hazard Pictogram:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b151050?utm_src=pdf-interest
https://www.benchchem.com/product/b151050?utm_src=pdf-body
https://www.benchchem.com/product/b151050?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC445310010&countryCode=US&language=en
https://www.chembk.com/en/chem/2-AMINOPHENYLBORONIC%20ACID
https://www.sigmaaldrich.com/HK/zh/product/aldrich/721379
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS07: Exclamation Mark[3]

The following diagram illustrates the primary hazard classifications and their corresponding

precautionary measures.

Primary Hazards Key Precautionary Measures

2-Aminophenylboronic Acid

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

H302: Harmful if swallowed

P280: Wear protective gloves/eye protection

P261: Avoid breathing dust

P270: Do not eat, drink or smoke when using

P264: Wash skin thoroughly after handling

Click to download full resolution via product page

Caption: Hazard Identification and Precautionary Linkages.

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-aminophenylboronic acid is crucial

for its safe handling and storage.
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Property Value

Appearance White to light yellow crystalline powder.[2]

Molecular Formula C₆H₈BNO₂[2][4]

Molecular Weight 136.95 g/mol [4]

Melting Point 179-180 °C[5]

Solubility
Soluble in water, alcohols, and some organic

solvents.[2]

Stability
Stable under recommended storage conditions.

It is hygroscopic and sensitive to moisture.[1][6]

Reactivity
Incompatible with strong oxidizing agents,

strong acids, and strong bases.[1]

Handling and Storage Protocols
Adherence to proper handling and storage procedures is essential to minimize risk.

Handling:

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[7]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[6] A NIOSH/MSHA approved respirator should be used if exposure limits

are exceeded or if irritation is experienced.[1]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[1] Contaminated clothing should be removed and washed before reuse.[1]

Dust Formation: Avoid the formation of dust and aerosols.[6][7]

Storage:

Conditions: Store in a cool, dry, and well-ventilated place.[1][7] The recommended storage

temperature is 2-8 °C.
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Container: Keep the container tightly closed.[1][7]

Inert Atmosphere: Store under an inert gas to protect from moisture.[1]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[1]

The following workflow outlines the recommended procedure for handling 2-
aminophenylboronic acid.
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Start

Prepare Work Area
(Ensure ventilation, clear area)

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Weigh Material
(In fume hood, avoid dust)

Transfer to Reaction Vessel

Clean Work Area & Equipment

Decontaminate & Remove PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Recommended Handling Workflow.
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First-Aid and Emergency Procedures
In the event of exposure or an accident, immediate and appropriate action is critical.

First-Aid Measures:

Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek medical attention

if symptoms occur.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes.[1] Remove contaminated

clothing. If skin irritation persists, call a

physician.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1]

Remove contact lenses if present and easy to

do. Seek medical attention.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[1] Do NOT induce vomiting.[6]

Seek medical attention.[1]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam. No limitations on extinguishing agents are given for the substance

itself.

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides

(NOx), and hydrogen chloride gas (for the hydrochloride salt).[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]
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Accidental Release Measures:

Personal Precautions: Use personal protective equipment.[1] Avoid breathing dust and

contact with the substance. Ensure adequate ventilation.[1] Evacuate personnel to a safe

area.

Environmental Precautions: Prevent the product from entering drains.

Containment and Cleanup: Sweep up and shovel the material into suitable containers for

disposal.[1] Avoid generating dust.

The following decision tree illustrates the emergency response procedure for accidental

exposure.

Initial Assessment

Immediate Actions

Medical Attention

Accidental Exposure Occurs

Identify Exposure Route

Move to Fresh Air

Inhalation

Wash with Plenty of Water

Skin Contact

Rinse Eyes for 15 mins

Eye Contact

Rinse Mouth, Drink Water

Ingestion

Seek Medical Attention
(Provide SDS to physician)
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Caption: Emergency Response for Accidental Exposure.

Toxicological Information
The toxicological properties of 2-aminophenylboronic acid have not been fully investigated.

[1] No specific acute toxicity data, such as LD50 values, are readily available in the reviewed

safety data sheets. It is not classified as a carcinogen by IARC, NTP, or OSHA.

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1] Do not allow the product to enter drains.

This guide is intended to provide comprehensive safety and handling information for 2-
aminophenylboronic acid. It is imperative that all users of this chemical familiarize

themselves with this information and the relevant Safety Data Sheet (SDS) before commencing

any work. Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 2-
Aminophenylboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151050#safety-and-handling-precautions-for-2-
aminophenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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